Cas no 75167-21-4 (1-Piperazinecarboxylic acid, 4-(6-chloro-3-nitro-2-pyridinyl)-, ethyl ester)

1-Piperazinecarboxylic acid, 4-(6-chloro-3-nitro-2-pyridinyl)-, ethyl ester structure
75167-21-4 structure
Product Name:1-Piperazinecarboxylic acid, 4-(6-chloro-3-nitro-2-pyridinyl)-, ethyl ester
CAS No:75167-21-4
MF:C12H15ClN4O4
MW:314.724901437759
CID:539999
PubChem ID:13076363
Update Time:2025-04-19

1-Piperazinecarboxylic acid, 4-(6-chloro-3-nitro-2-pyridinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarboxylic acid, 4-(6-chloro-3-nitro-2-pyridinyl)-, ethyl ester
    • ethyl 4-(6-chloro-3-nitropyridin-2-yl)piperazine-1-carboxylate
    • 4-(6-chloro3-nitro-2-pyridinyl)-1-piperazinecarboxylic acid, ethyl ester
    • DTXSID70517433
    • SCHEMBL10964799
    • 6-chloro-2-(4-ethoxycarbonyl-1-piperazinyl)-3-nitropyridine
    • 75167-21-4
    • 4-(6-chloro-3-nitro-2-pyridinyl)-1-piperazinecarboxylic acid, ethyl ester
    • AKMFLNXSGUYKJX-UHFFFAOYSA-N
    • Inchi: 1S/C12H15ClN4O4/c1-2-21-12(18)16-7-5-15(6-8-16)11-9(17(19)20)3-4-10(13)14-11/h3-4H,2,5-8H2,1H3
    • InChI Key: AKMFLNXSGUYKJX-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(=N1)N1CCN(C(=O)OCC)CC1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 314.07800
  • Monoisotopic Mass: 314.0781827g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 91.5Ų

Experimental Properties

  • PSA: 91.49000
  • LogP: 2.44780

1-Piperazinecarboxylic acid, 4-(6-chloro-3-nitro-2-pyridinyl)-, ethyl ester Production Method

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